4-(1,2,3-Thiadiazol-4-yl)benzoic acid
Overview
Description
4-(1,2,3-Thiadiazol-4-yl)benzoic acid is a useful research compound. Its molecular formula is C9H6N2O2S and its molecular weight is 206.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Applications in Dye-Sensitized Solar Cells
4-(1,2,3-Thiadiazol-4-yl)benzoic acid derivatives have been extensively studied for their potential applications in dye-sensitized solar cells (DSSCs). These compounds, due to their strong electron-deficient character, can significantly lower the energy level of the lowest unoccupied molecular orbital (LUMO) and reduce the energy gap of dye molecules. This feature is crucial for enhancing the efficiency of DSSCs. In one study, a dye-sensitized solar cell utilizing a derivative of this compound achieved a power conversion efficiency of 10.0% under standard illumination conditions (Wang et al., 2016). Another study demonstrated the successful application of a derivative in a DSSC with a power conversion efficiency of 8% (Yang et al., 2016).
2. Synthesis and Characterization of Novel Compounds
Researchers have synthesized and characterized new series of compounds containing the 1,3,4-thiadiazole unit, derived from this compound. These efforts are crucial for advancing the understanding of these compounds and exploring their potential applications in various fields. For instance, a study focused on synthesizing aromatic Schiff bases containing the 1,3,4-thiadiazole unit and confirming their structures through spectroscopic methods (Azeez & Hamad, 2017).
3. Electrochemical and Optical Properties
This compound derivatives also exhibit notable electrochemical and optical properties, making them suitable for applications in electrochromic devices and organic solar cells. For example, a study on benzotriazole and benzothiadiazole-containing copolymers highlighted their potential as processable blue electrochromic polymers (Karakus et al., 2012).
4. Spectroscopic Studies on Molecular Organization
Spectroscopic studies have been conducted on compounds derived from this compound to understand their molecular organization. These studies are vital for comprehending how these compounds interact at the molecular level and their potential applications. A notable example is the investigation of the molecular organization of certain 1,3,4-thiadiazole group compounds in lipid bilayers (Kluczyk et al., 2016).
Future Directions
Mechanism of Action
Mode of Action
Compounds with similar structures have been shown to disrupt the bacterial cell membrane . This suggests that 4-(1,2,3-Thiadiazol-4-yl)benzoic acid may interact with its targets in a similar manner, leading to changes in cell function or viability.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently unavailable . These properties are crucial for understanding the bioavailability of the compound and its potential as a therapeutic agent.
Result of Action
Related compounds have been shown to induce cell apoptosis , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
4-(thiadiazol-4-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2S/c12-9(13)7-3-1-6(2-4-7)8-5-14-11-10-8/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSLQSWJLGAVDIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSN=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30380089 |
Source
|
| Record name | 4-(1,2,3-Thiadiazol-4-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
187999-31-1 |
Source
|
| Record name | 4-(1,2,3-Thiadiazol-4-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30380089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1,2,3-Thiadiazol-4-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3As,4S,6R,6aS)-4-ethoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methanol](/img/structure/B66425.png)
